N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-(3-ethoxypropylsulfamoyl)phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H26N2O5S/c1-3-27-14-4-13-21-28(24,25)19-11-7-17(8-12-19)22-20(23)15-16-5-9-18(26-2)10-6-16/h5-12,21H,3-4,13-15H2,1-2H3,(H,22,23)
• InChI Key: KXYHTUQEOHVVTR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide, also known as Etrasimod, is a small molecule drug that belongs to the class of sphingosine-1-phosphate receptor modulators. It is currently under clinical development for the treatment of inflammatory bowel disease and other autoimmune disorders.

Mechanism of Action

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide binds to and activates the sphingosine-1-phosphate receptor 1 (S1P1), which is expressed on the surface of immune cells. Activation of S1P1 by this compound leads to the internalization of the receptor, which prevents the migration of immune cells from the lymph nodes to sites of inflammation. This results in a reduction in inflammation and tissue damage.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and tissue damage in preclinical and clinical studies. It has also been shown to improve clinical outcomes, such as disease activity and remission rates, in patients with inflammatory bowel disease. This compound has a favorable pharmacokinetic profile, with a long half-life and low clearance. It is well-tolerated and has a low incidence of adverse events.

Advantages and Limitations for Lab Experiments

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide has several advantages for lab experiments, including its favorable pharmacokinetic profile, low incidence of adverse events, and well-established mechanism of action. However, it also has some limitations, such as its specificity for the S1P1 receptor and potential off-target effects.

Future Directions

There are several future directions for the development of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide. One direction is the exploration of its potential in the treatment of other autoimmune disorders, such as multiple sclerosis and psoriasis. Another direction is the development of combination therapies with other drugs, such as biologics, to enhance its efficacy. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential off-target effects.

Scientific Research Applications

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-(4-methoxyphenyl)acetamide has been extensively studied in preclinical and clinical trials for the treatment of inflammatory bowel disease, including ulcerative colitis and Crohn's disease. It has also shown promising results in the treatment of other autoimmune disorders, such as multiple sclerosis and psoriasis. This compound works by modulating the sphingosine-1-phosphate receptor, which is involved in the regulation of immune cell trafficking. By modulating this receptor, this compound can reduce inflammation and prevent the migration of immune cells to sites of inflammation.